4-(3-Methoxypyridin-4-yl)-2-(propan-2-yloxy)aniline

• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• IUPAC Name: 4-(3-methoxypyridin-4-yl)-2-propan-2-yloxyaniline
• InChI: InChI=1S/C15H18N2O2/c1-10(2)19-14-8-11(4-5-13(14)16)12-6-7-17-9-15(12)18-3/h4-10H,16H2,1-3H3
• InChI Key: LQZQKVREJYSRQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)C2=C(C=NC=C2)OC)N

Description

4-(3-Methoxypyridin-4-yl)-2-(propan-2-yloxy)aniline is a useful research compound. Its molecular formula is C15H18N2O2 and its molecular weight is 258.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.55 g of ammonium formate and 1.5 g of Pd/C (10%) are added to a solution of 5.75 g of 3-methoxy-4-[4-nitro-3-(propan-2-yloxy)phenyl]pyridine in 100 ml of methanol. The reaction medium is microwave-heated at 80° C. for 5 minutes. The mixture is filtered on Clarcel, and the Clarcel is rinsed with methanol. The filtrate is concentrated under reduced pressure. The residue is taken up with 60 ml of ethyl acetate and 20 ml of water. The 2 phases are separated, and the aqueous phase is extracted with twice 20 ml of ethyl acetate. The combined organic phases are dried over magnesium sulfate, filtered and evaporated, so as to give 5.35 g of 4-(3-methoxypyridin-4-yl)-2-(propan-2-yloxy)aniline in the form of a brown gum.